5-chloro-6-[(E)-cyano-(3-methyl-1H-benzimidazol-2-ylidene)methyl]pyrazine-2,3-dicarbonitrile

• IUPAC Name: 5-chloro-6-[(E)-cyano-(3-methyl-1H-benzimidazol-2-ylidene)methyl]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C16H8ClN7/c1-24-13-5-3-2-4-10(13)23-16(24)9(6-18)14-15(17)22-12(8-20)11(7-19)21-14/h2-5,23H,1H3/b16-9-
• InChI Key: UVCTWLSQMUCBEX-SXGWCWSVSA-N
• Canonical SMILES: CN1C2=CC=CC=C2NC1=C(C#N)C3=NC(=C(N=C3Cl)C#N)C#N
• Isomeric SMILES: CN\1C2=CC=CC=C2N/C1=C(\C#N)/C3=NC(=C(N=C3Cl)C#N)C#N
• Molecular Formula: C16H8ClN7
• Molecular Weight: 333.73 g/mol
• CAS No.: 302803-98-1

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Benzimidazole is produced by condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and imidazole.

Chemical Reactions Analysis

Benzimidazole is a base: C6H4N(NH)CH + H+ → [C6H4(NH)2CH]+. It can also be deprotonated with stronger bases.

Physical and Chemical Properties Analysis

Benzimidazole is a white solid that appears in form of tabular crystals. It is highly soluble in water and other polar solvents.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

The broad range of chemical and biological properties of imidazole has made it an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.